Cas no 848572-38-3 ((S)-1-(4-Methoxyphenyl)pentan-1-amine)

• Product Name: (S)-1-(4-Methoxyphenyl)pentan-1-amine
• CAS No: 848572-38-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5032570
• Update Time: 2023-08-25

(S)-1-(4-Methoxyphenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Methoxyphenyl)pentan-1-amine
• (1S)-1-(4-methoxyphenyl)pentan-1-amine

• Inchi： 1S/C12H19NO/c1-3-4-5-12(13)10-6-8-11(14-2)9-7-10/h6-9,12H,3-5,13H2,1-2H3/t12-/m0/s1
• InChI Key： MAQCJIYQOOBEKW-LBPRGKRZSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@H](CCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2